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Compound of Interest

Compound Name: Pepl-TGL

Cat. No.: B1151242

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Pepl-TGL is a synthetic peptide that contains the "'TGL' motif, corresponding to the C-terminal
region of the AMPA receptor subunit GIuA1.[1][2] This peptide acts as a PDZ (Postsynaptic
Density-95/Discs large/Zonula occludens-1) ligand.[1] Its structure and function make it a
valuable tool for investigating glutamate receptor trafficking and protein-protein interactions at
the postsynaptic density, which are crucial in synaptic plasticity and neurological research.
Pepl-TGL is supplied as a white lyophilized solid and is soluble in water.[1][3]

Quantitative Data Summary

For consistent and reproducible experimental results, proper handling and storage of Pep1-
TGL are essential. The following tables summarize the key quantitative information for the
reconstitution and storage of this peptide.

Table 1: Solubility and Storage Recommendations

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1151242?utm_src=pdf-interest
https://www.benchchem.com/product/b1151242?utm_src=pdf-body
https://www.bocsci.com/product/pep1-tgl-170119.html
https://www.bio-techne.com/p/small-molecules-peptides/pep1-tgl_1601
https://www.bocsci.com/product/pep1-tgl-170119.html
https://www.benchchem.com/product/b1151242?utm_src=pdf-body
https://www.bocsci.com/product/pep1-tgl-170119.html
https://aapep.bocsci.com/product/pep1-tgl-170119.html
https://www.benchchem.com/product/b1151242?utm_src=pdf-body
https://www.benchchem.com/product/b1151242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Source
- Soluble in water (up to 2
Solubility [4][5]
mg/mL)
Lyophilized Powder Storage Desiccate at -20°C [11[2][5]
Stock Solution Storage (-20°C)  Use within 1 month [5]
Stock Solution Storage (-80°C)  Use within 6 months [5]

Table 2: Stock Solution Preparation Example (for a desired concentration)

Desired Stock
Concentration

Volume of Solvent
to Add to 1 mg of

Volume of Solvent
to Add to 5 mg of

Volume of Solvent
to Add to 10 mg of

Pepl-TGL Pepl-TGL Pepl-TGL
1 mM 1.01 mL 5.05 mL 10.10 mL
5 mM 202 pL 1.01 mL 2.02 mL
10 mM 101 pL 505 uL 1.01 mL

Note: This table is
based on a molecular
weight of 990.14
g/mol for Pepl-TGL.
[11[2][3][5] Always
refer to the batch-
specific molecular
weight on the
product's certificate of
analysis for the most

accurate calculations.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Pep1-TGL
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This protocol outlines the steps for reconstituting lyophilized Pep1-TGL to create a stock
solution.

Materials:

e Lyophilized Pep1-TGL peptide

 Sterile, nuclease-free water or desired buffer
o Sterile, low-retention microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

» Ultrasonic bath (optional)

Procedure:

e Pre-equilibration: Before opening, allow the vial of lyophilized Pep1-TGL to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming on
the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

o Solvent Addition: Carefully add the calculated volume of sterile water or buffer to the vial to
achieve the desired stock solution concentration (refer to Table 2 for examples).

o Dissolution: Gently vortex the vial to mix. For complete dissolution, incubation at 37°C for a
short period or sonication in an ultrasonic bath may be beneficial, as recommended by some
suppliers.[5]

» Visual Inspection: Visually inspect the solution to ensure that the peptide has fully dissolved
and the solution is clear.

Protocol 2: Storage and Handling of Pep1-TGL Stock Solutions
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Proper storage is critical to maintain the stability and activity of the Pep1-TGL peptide.
Procedure:

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-
retention microcentrifuge tubes.[5]

e Short-Term Storage: For use within one month, store the aliquots at -20°C.[5]

e Long-Term Storage: For storage longer than one month, it is recommended to store the
aliquots at -80°C, where they can be kept for up to six months.[5]

o Thawing: When ready to use, thaw an aliquot on ice. Avoid repeated freeze-thaw cycles of
the same aliquot.

Visualizations

Click to download full resolution via product page

Caption: Workflow for the reconstitution and storage of Pep1-TGL.
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Caption: Pep1-TGL competitively inhibits the interaction between the GluAl subunit of the
AMPA receptor and PDZ domain proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Practical Guide for the Reconstitution and Storage of
Pepl-TGL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151242#practical-guide-for-pepl-tgl-reconstitution-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1151242#practical-guide-for-pep1-tgl-reconstitution-and-storage
https://www.benchchem.com/product/b1151242#practical-guide-for-pep1-tgl-reconstitution-and-storage
https://www.benchchem.com/product/b1151242#practical-guide-for-pep1-tgl-reconstitution-and-storage
https://www.benchchem.com/product/b1151242#practical-guide-for-pep1-tgl-reconstitution-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1151242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

